2-(4-ethylphenoxy)-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C19H17N3O6S2/c1-2-13-3-7-15(8-4-13)28-12-17(23)21-19-20-11-18(29-19)30(26,27)16-9-5-14(6-10-16)22(24)25/h3-11H,2,12H2,1H3,(H,20,21,23)
• InChI Key: FEWVYGFDYIMMMN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=NC=C(S2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O6S2
• Molecular Weight: 447.5 g/mol

Description

2-(4-ethylphenoxy)-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EPTA, and it is a thiazole-based compound that has been synthesized using a variety of different methods. In

Mechanism of Action

The mechanism of action for EPTA is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. EPTA has been shown to inhibit the activity of histone deacetylases, which are enzymes that are involved in the regulation of gene expression. EPTA has also been shown to inhibit the activity of certain signaling pathways, including the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
EPTA has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, EPTA has also been shown to have antioxidant properties. It has been shown to inhibit the production of reactive oxygen species, which can cause cellular damage. EPTA has also been shown to have neuroprotective effects, and it has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EPTA has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity in animal models, which makes it a safe compound to use in lab experiments. However, there are also some limitations to using EPTA in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, EPTA has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on EPTA. One area of research is to further elucidate its mechanism of action. Understanding the molecular targets of EPTA could help to identify new therapeutic applications for this compound. Another area of research is to explore the potential of EPTA as a treatment for neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosing and administration of EPTA in order to maximize its therapeutic effects.

Scientific Research Applications

EPTA has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer treatment. EPTA has been shown to have anti-cancer properties, and it has been studied as a potential treatment for a variety of different types of cancer, including breast cancer, lung cancer, and colon cancer. EPTA has also been studied for its potential use as an anti-inflammatory agent, and it has been shown to have anti-inflammatory effects in a variety of different models.